2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile

• CAS No.: 28317-64-8
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: N-(4-chloro-2-methylanilino)-2-oxopropanimidoyl cyanide
• InChI: InChI=1S/C11H10ClN3O/c1-7-5-9(12)3-4-10(7)14-15-11(6-13)8(2)16/h3-5,14H,1-2H3
• InChI Key: BNSKXBBPGRMUSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NN=C(C#N)C(=O)C

Description

2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile is a chemical compound known for its unique structure and properties

Preparation Methods

The synthesis of 2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile typically involves the reaction of 4-chloro-2-methylphenylhydrazine with an appropriate nitrile compound under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: This compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Scientific Research Applications

2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of certain dyes and pigments.

Mechanism of Action

The mechanism of action of 2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

2-[2-(4-Chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanenitrile can be compared with similar compounds such as:

Ethyl 2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]acetate: This compound has a similar hydrazinylidene structure but differs in its substituents, leading to different reactivity and applications.

1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one: Another related compound with variations in its functional groups, affecting its chemical behavior and uses.